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Compound of Interest

Compound Name: EPZ-4777

Cat. No.: B15586608

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for assessing the anti-proliferative effects of

EPZ-4777, a potent and selective inhibitor of the histone methyltransferase DOT1L, using the

MTT and ViaCount cell proliferation assays.

Introduction to EPZ-4777

EPZ-4777 is a small molecule inhibitor that specifically targets DOT1L, an enzyme responsible

for the methylation of histone H3 at lysine 79 (H3K79).[1] Aberrant H3K79 methylation is a key

driver in the development of certain cancers, particularly mixed-lineage leukemia (MLL)-

rearranged leukemias.[1] By inhibiting DOT1L, EPZ-4777 selectively blocks the expression of

leukemogenic genes, leading to cell cycle arrest, differentiation, and apoptosis in cancer cells

with MLL translocations.[2][3][4]
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The following tables summarize the key quantitative parameters for using EPZ-4777 in cell

proliferation assays.

Table 1: EPZ-4777 Activity and Usage

Parameter Value Cell Lines Reference

IC50 (in vitro) 0.4 nM (cell-free) - [2]

EC50

(antiproliferative)
0.004 µM MOLM13 [2]

Working

Concentration
Up to 50 µM

Human leukemia cell

lines
[2]

Incubation Time 14-18 days (for IC50)
Human leukemia cell

lines
[2]

Incubation Time 2.5 days (MTT) MLL-rearranged cells [2]

Table 2: Assay-Specific Parameters

Assay Parameter Value Reference

MTT
MTT Reagent

Concentration
0.5 mg/mL (final) [5]

Incubation Time 1-4 hours [6][7]

Absorbance

Wavelength

570 nm (reference

>650 nm)
[5]

ViaCount
Cell Concentration

Range

1 x 10^4 to 5 x 10^5

cells/mL
[8]

Staining Time Minimum 5 minutes [9]

Signaling Pathway of EPZ-4777 Inhibition
The diagram below illustrates the mechanism of action of EPZ-4777.
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EPZ-4777 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15586608/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-cell-proliferation-assays-with-epz-4777
https://www.benchchem.com/product/b15586608?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586608?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. researchgate.net [researchgate.net]

2. selleckchem.com [selleckchem.com]

3. medchemexpress.com [medchemexpress.com]

4. Selective Killing of Mixed Lineage Leukemia Cells by a Potent Small-Molecule DOT1L
Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

5. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]

6. broadpharm.com [broadpharm.com]

7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

8. welcome.cytekbio.com [welcome.cytekbio.com]

9. bmbio.com [bmbio.com]

To cite this document: BenchChem. [Application Notes and Protocols for Cell Proliferation
Assays with EPZ-4777]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586608/docs#application-notes-and-protocols-for-
cell-proliferation-assays-with-epz-4777]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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